N-{1-[1-(cyclopentylcarbonyl)-4-piperidinyl]-1H-pyrazol-5-yl}-4-phenylbutanamide

• IUPAC Name: N-[2-[1-(cyclopentanecarbonyl)piperidin-4-yl]pyrazol-3-yl]-4-phenylbutanamide
• InChI: InChI=1S/C24H32N4O2/c29-23(12-6-9-19-7-2-1-3-8-19)26-22-13-16-25-28(22)21-14-17-27(18-15-21)24(30)20-10-4-5-11-20/h1-3,7-8,13,16,20-21H,4-6,9-12,14-15,17-18H2,(H,26,29)
• InChI Key: REZZJADFDQEMBC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCC(CC2)N3C(=CC=N3)NC(=O)CCCC4=CC=CC=C4
• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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